Cas no 12002-39-0 (Sitosterols)

Sitosterols structure
Sitosterols structure
Product Name:Sitosterols
CAS No:12002-39-0
MF:C29H52O
MW:416.722589492798
CID:169569
Update Time:2023-08-03

Sitosterols Chemical and Physical Properties

Names and Identifiers

    • Sitosterols
    • Poriferastan-3beta-ol
    • Cytellin
    • Sitosterols [NF]
    • 24-Ethyl-5-cholesten-3beta-ol
    • Inchi: 1S/C29H52O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-27,30H,7-18H2,1-6H3/t20-,21+,22?,23+,24+,25-,26+,27+,28+,29-/m1/s1
    • InChI Key: LGJMUZUPVCAVPU-ANOYILKDSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@H](CC)C(C)C)CC[C@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 583
  • Topological Polar Surface Area: 20.2
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